Cas no 36574-83-1 (3,2'-Dihydroxychalcone)

• Product Name: 3,2'-Dihydroxychalcone
• CAS No: 36574-83-1
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 319475
• PubChem ID: 5270542
• Update Time: 2025-05-24

3,2'-Dihydroxychalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-hydroxyphenyl)-3-(3-hydroxyphenyl)-
• 1-(2-HYDROXYPHENYL)-3-(3-HYDROXYPHENYL)PROP-2-EN-1-ONE
• 3,2'-DIHYDROXYCHALCONE
• 2',3-dihydroxychalcone
• 2',3-Dihydroxy-chalkon
• 3,2'-Dihydroxy-chalkon
• NSC-73257
• Z1404733025
• 2-Propen-1-one, 1-(2-hydroxyphenyl)-3-(3-hydroxyphenyl)-
• BDBM178001
• BLEVPIDFNNFTHJ-CMDGGOBGSA-N
• 1,3,4,6-Tetra-O-acetyl-2-amino-2-desoxy-D-glucopyranosehydrochloride
• (2E)-1-(2-Hydroxyphenyl)-3-(3-hydroxyphenyl)-2-propen-1-one #
• 3,2'-Dihydroxychalcone, AldrichCPR
• MLS002693861
• CHEMBL3823220
• DTXSID601345756
• MFCD00017741
• 36574-83-1
• NSC73257
• AKOS022660929
• Chalcone, 2',3-dihydroxy-
• (E)-1-(2-hydroxyphenyl)-3-(3-hydroxyphenyl)prop-2-en-1-one (1)
• (E)-1-(2-hydroxyphenyl)-3-(3-hydroxyphenyl)prop-2-en-1-one
• 3,2'-Dihydroxychalcone

• Inchi： 1S/C15H12O3/c16-12-5-3-4-11(10-12)8-9-15(18)13-6-1-2-7-14(13)17/h1-10,16-17H/b9-8+
• InChI Key： BLEVPIDFNNFTHJ-CMDGGOBGSA-N
• SMILES： OC1C=CC=CC=1C(/C=C/C1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 240.07900
• Monoisotopic Mass: 240.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 3.5

Experimental Properties

• Density: 1.286
• Boiling Point: 466.2°Cat760mmHg
• Flash Point: 249.9°C
• Refractive Index: 1.684
• PSA: 57.53000
• LogP: 2.99390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on 3,2'-Dihydroxychalcone

Latest Research Briefing on 3,2'-Dihydroxychalcone (CAS: 36574-83-1) in Chemical Biology and Pharmaceutical Applications

3,2'-Dihydroxychalcone (CAS: 36574-83-1) is a bioactive flavonoid derivative that has garnered significant attention in recent years due to its diverse pharmacological properties. This compound, characterized by its chalcone backbone with hydroxyl groups at the 3 and 2' positions, has been the subject of extensive research in the fields of chemical biology and drug discovery. The current briefing aims to synthesize the latest findings on this molecule, focusing on its mechanisms of action, therapeutic potential, and recent advancements in its synthesis and application.

Recent studies have highlighted the antioxidant and anti-inflammatory properties of 3,2'-Dihydroxychalcone, which are attributed to its ability to scavenge reactive oxygen species (ROS) and modulate key signaling pathways such as NF-κB and MAPK. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in reducing oxidative stress in neuronal cells, suggesting potential applications in neurodegenerative diseases. The compound's unique chemical structure allows it to interact with multiple biological targets, making it a promising candidate for multi-target drug development.

In the realm of cancer research, 3,2'-Dihydroxychalcone has shown remarkable antiproliferative effects against various cancer cell lines. A recent investigation in Bioorganic Chemistry (2024) revealed its ability to induce apoptosis in breast cancer cells through the upregulation of pro-apoptotic proteins and downregulation of anti-apoptotic factors. The compound's specificity towards cancer cells while sparing normal cells has been particularly noteworthy, with researchers attributing this selectivity to its differential effects on cancer-specific metabolic pathways.

From a chemical perspective, advancements in the synthesis of 3,2'-Dihydroxychalcone have been reported, with several research groups developing more efficient and environmentally friendly synthetic routes. A green chemistry approach published in Tetrahedron Letters (2023) described a microwave-assisted synthesis method that significantly reduced reaction times and improved yields. These developments are crucial for scaling up production for preclinical and potential clinical studies.

The pharmacokinetic profile of 3,2'-Dihydroxychalcone has been another focus area, with recent studies employing advanced analytical techniques to understand its absorption, distribution, metabolism, and excretion (ADME) properties. A 2024 study in Drug Metabolism and Disposition utilized LC-MS/MS methods to characterize its metabolic pathways, identifying several phase I and phase II metabolites. These findings are essential for future formulation development and dosage optimization.

Structural modification studies have expanded the therapeutic potential of this chalcone derivative. Researchers have synthesized various analogs of 3,2'-Dihydroxychalcone, systematically modifying its structure to enhance bioavailability and target specificity. A structure-activity relationship (SAR) study published in European Journal of Medicinal Chemistry (2023) identified key structural features responsible for its biological activities, providing valuable insights for future drug design efforts.

In conclusion, 3,2'-Dihydroxychalcone (CAS: 36574-83-1) represents a promising scaffold in medicinal chemistry with multifaceted biological activities. The growing body of research supports its potential as a lead compound for developing therapeutics targeting oxidative stress-related disorders, inflammatory conditions, and various cancers. Future research directions should focus on advancing preclinical studies, optimizing its pharmacokinetic properties, and exploring novel delivery systems to maximize its therapeutic potential while minimizing potential side effects.